Cas no 2172603-34-6 (2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172603-34-6
• MF: C₁₅H₂₈N₄O
• MW: 280.409023284912
• CID: 6246436
• PubChem ID: 165604656
• Update Time: 2025-05-19

2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172603-34-6
• EN300-1598303

• Inchi： 1S/C15H28N4O/c1-2-3-4-5-10-19-15(13-7-11-20-12-8-13)14(6-9-16)17-18-19/h13H,2-12,16H2,1H3
• InChI Key： FOCSAQJMGQCLFN-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CCN)N=NN2CCCCCC)CC1

Computed Properties

• Exact Mass: 280.22631153g/mol
• Monoisotopic Mass: 280.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Professional Introduction to Compound with CAS No. 2172603-34-6 and Product Name: 2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

The compound identified by the CAS number 2172603-34-6 and the product name 2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic and industrial settings. The intricate molecular architecture of this compound, featuring a combination of hexyl, oxan (tetrahydropyran), and triazolyl moieties, contributes to its distinct chemical behavior and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The presence of the triazolyl group in this molecule is particularly noteworthy, as triazoles are known for their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in various research settings. The oxan ring, on the other hand, introduces flexibility and stability to the molecular structure, enhancing its solubility and bioavailability. This dual functionality makes 2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis and characterization of novel compounds are essential for developing new therapeutic agents. The hexyl side chain in this molecule not only influences its physicochemical properties but also plays a crucial role in modulating its interaction with biological targets. This aspect has been explored in several recent studies, where researchers have utilized computational modeling to predict the binding affinity and specificity of such compounds. The results suggest that modifications to the hexyl moiety can significantly alter the pharmacological profile of the molecule.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The combination of hydrophobic (hexyl) and hydrophilic (triazolyl and oxan) regions creates a balanced amphiphilic character, which is ideal for designing nanoparticles and micelles. These carriers can enhance the delivery efficiency of therapeutic agents by improving their solubility and targeting capabilities. Recent advancements in nanotechnology have enabled researchers to manipulate these properties further, leading to more effective drug delivery systems.

Another area where this compound shows promise is in the development of biomaterials. The unique structural features of 2-1-hexyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine make it a suitable candidate for creating polymers with tailored mechanical and biological properties. Such materials are increasingly used in tissue engineering and regenerative medicine. For instance, researchers have demonstrated that polymers derived from similar heterocyclic compounds can promote cell adhesion and growth, making them valuable for constructing artificial tissues.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high yields and purity. These methods not only streamline the production process but also allow for greater flexibility in modifying the molecular structure. This has opened up new avenues for exploring derivatives with enhanced biological activity.

Evaluation of the pharmacokinetic properties of 2-1-hexyl-5-(oxan-4-ylyl)-1H-l ,23-triazol -4 ylethan -l amine has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Additionally , preliminary toxicological studies suggest that it is well-tolerated at therapeutic doses , although further investigations are needed to fully assess its safety profile.

The impact of this compound on future research directions is significant . Its unique structure provides a foundation for designing novel molecules with improved efficacy and reduced side effects . Collaborative efforts between chemists , biologists , and pharmacologists are essential for unlocking its full potential . By leveraging interdisciplinary approaches , researchers can accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2172603 -34 -6and 2 - 1 -hex yl -5 -( ox an -4 -y l ) - 1 H - 12 3 -triaz ol -4 y lethan-l am ine represent a compelling example of how structural innovation can drive advancements in chemical biology . Their multifaceted applications span from drug development to biomaterials , highlighting their versatility . As research continues to uncover new insights into their mechanisms , these compoun ds are poised to play an increasingly important role in addressing global health challenges .